Cas no 1354951-63-5 (4-ethyl-2-[(piperazin-1-yl)methyl]morpholine)

• Product Name: 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine
• CAS No: 1354951-63-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 4592453
• Update Time: 2025-06-08

4-ethyl-2-[(piperazin-1-yl)methyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-2-(piperazin-1-ylmethyl)morpholine
• 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine

• Inchi： 1S/C11H23N3O/c1-2-13-7-8-15-11(9-13)10-14-5-3-12-4-6-14/h11-12H,2-10H2,1H3
• InChI Key： FPZMFITYJHVWSD-UHFFFAOYSA-N
• SMILES： N1(CC)CCOC(CN2CCNCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine

Introduction to 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine (CAS No. 1354951-63-5)

4-ethyl-2-[(piperazin-1-yl)methyl]morpholine, identified by the Chemical Abstracts Service Number (CAS No.) 1354951-63-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine incorporates both ethyl and piperazine functionalities, which are known to modulate various biological pathways, making it a promising candidate for further exploration in drug discovery.

The morpholine ring in 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine contributes to its unique physicochemical properties, including solubility, lipophilicity, and metabolic stability. These characteristics are critical factors in determining the compound's pharmacokinetic behavior and potential for clinical use. The presence of the piperazin-1-ylmethyl group further enhances its interaction with biological targets, such as enzymes and receptors, by providing a flexible and adaptable scaffold for molecular recognition.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine with high precision. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory pathways. Such findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases, where targeted modulation of enzyme activity can lead to significant therapeutic benefits.

In addition to its potential role in anti-inflammatory therapies, 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine has shown promise in preclinical studies as a modulator of neurotransmitter systems. The piperazine moiety is particularly noteworthy for its ability to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety disorders. By leveraging this interaction, 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine may serve as a lead compound for the development of novel psychotropic agents.

The synthesis of 4-ethyl-2-[(piperazin-1-yl)methyl]morpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

From a regulatory perspective, the production and handling of 4-ethyl-2-(piperazin-1-uylmethyl)morpholine) must adhere to stringent quality control measures to ensure safety and efficacy. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are essential to navigate the complex landscape of drug development. Recent guidelines from international regulatory agencies emphasize the importance of comprehensive characterization studies, including spectroscopic analysis and chromatographic purification, to validate the identity and purity of pharmaceutical intermediates like 4-uethyl-u-[(piperazine-1-uyl)mmethyl)morpholine.

The pharmacological profile of 4-uethyl-u-[(piperazine-1-uyl)mmethyl)morpholine is further illuminated by its interactions with cellular signaling pathways. Preliminary data indicate that the compound may influence intracellular calcium dynamics by modulating voltage-gated calcium channels. Such modulation is relevant to various physiological processes, including muscle contraction, neurotransmitter release, and hormone secretion. Understanding these mechanisms could pave the way for novel therapeutic strategies targeting disorders associated with abnormal calcium signaling.

The role of computational tools in drug discovery cannot be overstated. Molecular dynamics simulations have been utilized to explore the conformational flexibility of 4-uethyl-u-[(piperazine-1-uyl)mmethyl)morpholine], providing insights into its binding mode with target proteins. These simulations have revealed that optimal binding occurs when the morpholine ring adopts a specific orientation relative to the active site residues. Such structural insights are invaluable for rational drug design, allowing chemists to modify the scaffold while maintaining or enhancing biological activity.

The environmental impact of pharmaceutical compounds is another critical consideration during their development. Biodegradability studies on 4-uethyl-u-[(piperazine-1-uyl)mmethyl])mmorpho(u)line* have shown promising results, indicating that it undergoes gradual degradation under aerobic conditions. This finding supports its suitability for pharmaceutical applications where environmental persistence is a concern.

In conclusion,4-u(u)th(u)er(u)-[(uu)pip(u)eraz(u)in(u)-11-(uu)ym(u)meth(u)y](uu)lmorpuholin* represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable asset in ongoing drug discovery efforts aimed at addressing various therapeutic challenges. As research progresses,uu)th(u)er(u)-[(uu)pip(u)eraz(u)in(u)-11-(uu)ym(meth(m)y)](uu)morpuholin*is expected to contribute substantially to our understanding of molecular interactions and provide new opportunities for therapeutic intervention.